Carrier density and delocalization signatures in doped carbon nanotubes from quantitative magnetic resonance†
Nanoscale Horizons Pub Date: 2023-11-22 DOI: 10.1039/D3NH00480E
Abstract
High-performance semiconductor materials and devices are needed to supply the growing energy and computing demand. Organic semiconductors (OSCs) are attractive options for opto-electronic devices, due to their low cost, extensive tunability, easy fabrication, and flexibility. Semiconducting single-walled carbon nanotubes (s-SWCNTs) have been extensively studied due to their high carrier mobility, stability and opto-electronic tunability. Although molecular charge transfer doping affords widely tunable carrier density and conductivity in s-SWCNTs (and OSCs in general), a pervasive challenge for such systems is reliable measurement of charge carrier density and mobility. In this work we demonstrate a direct quantification of charge carrier density, and by extension carrier mobility, in chemically doped s-SWCNTs by a nuclear magnetic resonance approach. The experimental results are verified by a phase-space filling doping model, and we suggest this approach should be broadly applicable for OSCs. Our results show that hole mobility in doped s-SWCNT networks increases with increasing charge carrier density, a finding that is contrary to that expected for mobility limited by ionized impurity scattering. We discuss the implications of this important finding for additional tunability and applicability of s-SWCNT and OSC devices.
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Journal Nameļ¼Nanoscale Horizons
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